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Compound of Interest

Compound Name: 3-Amino-4-methylpyridine

Cat. No.: B017607 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals Topic: 3-Amino-4-
methylpyridine Melting Point and Boiling Point

This document provides a comprehensive technical overview of the melting and boiling points

of 3-Amino-4-methylpyridine (CAS: 3430-27-1), a key intermediate in the synthesis of

pharmaceuticals such as the anti-AIDS drug Nevirapine.[1][2] It includes collated physical

property data, detailed experimental protocols for property determination, and logical diagrams

illustrating workflows and synthesis pathways.

Quantitative Physicochemical Data
The melting and boiling points of 3-Amino-4-methylpyridine are critical parameters for its

purification, handling, and quality control in synthetic processes. The data compiled from

various sources are presented below.
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Property Value
Pressure /
Conditions

Source

Melting Point 102-107 °C N/A

102-106 °C N/A [3]

103.0-107.0 °C N/A

102.0-108.0 °C Clear melt [4]

104-105 °C N/A [5]

Boiling Point 261.3 °C 760 Torr (Estimated) [3]

254 °C N/A [5]

Table 1: Summary of Melting and Boiling Points for 3-Amino-4-methylpyridine.

Experimental Protocols for Property Determination
Accurate determination of melting and boiling points is fundamental for verifying the identity

and purity of a chemical compound.[6] Pure compounds typically exhibit a sharp melting range

of 1-2°C, whereas impurities tend to depress the melting point and broaden the range.[6]

Melting Point Determination Protocol (Capillary Method)
The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns).[6]

Glass capillary tubes (one end sealed).

Mortar and pestle (optional, for sample grinding).

Spatula.

Procedure:
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Sample Preparation: Ensure the 3-Amino-4-methylpyridine sample is completely dry and

finely powdered.[8] Introduce a small amount of the sample into the open end of a capillary

tube.

Loading the Capillary: Tap the sealed end of the tube gently on a hard surface or drop it

through a long glass tube to pack the solid tightly into the bottom.[6][8] The packed sample

height should be 2-3 mm for an accurate reading.[8]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.[6][8]

Approximate Determination: Heat the block rapidly to obtain a rough estimate of the melting

point. This allows for a more precise measurement in the subsequent step.

Accurate Determination: Allow the apparatus to cool to at least 15°C below the estimated

melting point.[8] Prepare a new sample and heat it slowly, ensuring the temperature

increases at a rate of no more than 1-2°C per minute as it approaches the expected melting

range.[8]

Data Recording: Record the temperature at which the first drop of liquid is observed (T1) and

the temperature at which the entire sample becomes a clear liquid (T2). The melting point is

reported as the range T1-T2.

Boiling Point Determination Protocol (Thiele Tube
Method)
The Thiele tube method is a convenient technique for determining the boiling point of a liquid

using a small sample volume.[9]

Apparatus:

Thiele tube.

Thermometer.

Small test tube (e.g., Durham tube).
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Capillary tube (one end sealed).

Rubber band or thread.

Heating source (e.g., Bunsen burner).

Mineral oil or other suitable heating bath liquid.[10]

Procedure:

Sample Preparation: Fill the small test tube to about half its volume with liquid 3-Amino-4-
methylpyridine (requires melting the solid first).[9]

Capillary Insertion: Place the capillary tube into the test tube with its sealed end pointing

upwards.[9]

Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the bottom

of the tube is level with the thermometer bulb.[9]

Apparatus Setup: Clamp the Thiele tube to a stand and insert the thermometer assembly,

ensuring the sample is immersed in the mineral oil bath. The oil level should be above the

side arm junction to allow for proper convection.[9]

Heating: Gently heat the side arm of the Thiele tube with a burner.[9][11] This will cause the

oil to circulate and ensure uniform heating.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the capillary tube. Continue heating until a rapid and continuous stream of

bubbles is observed.[11]

Cooling and Measurement: Remove the heat source and allow the apparatus to cool.[9]

Observe the sample closely. The boiling point is the temperature at which the stream of

bubbles stops and the liquid is drawn back into the capillary tube.[9][11] This indicates that

the vapor pressure of the sample equals the atmospheric pressure.

Visualized Workflows and Relationships
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The following diagrams, generated using Graphviz, illustrate key experimental and synthetic

processes related to 3-Amino-4-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.jubilantingrevia.com/products/3-amino-4-methyl-pyridine
https://www.jubilantingrevia.com/uploads/files/349msds_0709GjGhs04Div.03sds3-Amino-4-methylpyridine.pdf
https://www.thermofisher.com/order/catalog/product/L19730.14
https://www.echemi.com/products/pid_Seven28097-3-amino-4-methylpyridine.html
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.westlab.com/blog/measuring-melting-point
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b017607#3-amino-4-methylpyridine-melting-point-and-boiling-point
https://www.benchchem.com/product/b017607#3-amino-4-methylpyridine-melting-point-and-boiling-point
https://www.benchchem.com/product/b017607#3-amino-4-methylpyridine-melting-point-and-boiling-point
https://www.benchchem.com/product/b017607#3-amino-4-methylpyridine-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b017607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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